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Compound of Interest

Compound Name: 2-Chloro-4-(hydroxymethyl)phenol

Cat. No.: B008555

An In-Depth Technical Guide to 2-Chloro-4-(hydroxymethyl)phenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-4-
(hydroxymethyl)phenol, a key chemical intermediate. The document details its chemical
identity, properties, synthesis, and safety considerations, presenting data in a clear and
accessible format for scientific professionals.

Chemical Identity and Structure

2-Chloro-4-(hydroxymethyl)phenol is an aromatic organic compound. Its structure consists of
a phenol ring substituted with a chlorine atom at the ortho-position (C2) and a hydroxymethyl
group at the para-position (C4) relative to the primary hydroxyl group.

IUPAC Name: 2-Chloro-4-(hydroxymethyl)phenol

CAS Number: 21993-37-9

Molecular Formula: C7H7CIO:2

Molecular Weight: 158.58 g/mol

The structure of this molecule makes it a useful building block in organic synthesis, particularly
in the development of more complex molecules.
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Caption: Chemical structure of 2-Chloro-4-(hydroxymethyl)phenol.

Physicochemical Properties

A summary of the key quantitative data for 2-Chloro-4-(hydroxymethyl)phenol is provided
below. This data is essential for handling, reaction setup, and analytical characterization.

Property Value Source
Molecular Formula C7H-CIO2
Molecular Weight 158.58 g/mol
Appearance White to off-white crystalline
powder
Melting Point 97-101 °C
Boiling Point Data not readily available
Solubility Data not readily available
pKa Data not readily available

Synthesis Protocol

2-Chloro-4-(hydroxymethyl)phenol is typically synthesized via the hydroxymethylation of 2-
chlorophenol. This electrophilic aromatic substitution reaction introduces a hydroxymethyl
group onto the phenol ring, directed primarily to the para-position due to the ortho-para
directing nature of the hydroxyl group.

Experimental Workflow: Synthesis from 2-Chlorophenol

The following diagram outlines the general workflow for the synthesis.

Caption: General workflow for the synthesis of 2-Chloro-4-(hydroxymethyl)phenol.

Detailed Methodology

The following is a representative protocol based on standard hydroxymethylation procedures
for phenols.
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e Preparation: To a solution of 2-chlorophenol (1.0 eq) in an aqueous solution of sodium
hydroxide (1.1 eq) in a reaction flask, add an aqueous solution of formaldehyde (37 wt. %,
1.2 eq) dropwise.

o Reaction: The reaction mixture is stirred at a controlled temperature (typically between 50-70
°C) for several hours until the starting material is consumed, as monitored by Thin Layer
Chromatography (TLC).

o Work-up: After cooling the mixture to room temperature, it is carefully acidified with dilute
hydrochloric acid until it reaches a pH of approximately 5-6. The acidic condition neutralizes
the phenoxide and causes the product to precipitate out of the solution.

« |solation: The resulting solid precipitate is collected by vacuum filtration. The filter cake is
then washed with cold deionized water to remove any remaining salts and impurities.

 Purification: The crude product is purified by recrystallization from an appropriate solvent
system, such as water or a mixture of toluene and heptane, to yield pure 2-Chloro-4-
(hydroxymethyl)phenol as a crystalline solid.

o Characterization: The final product's identity and purity should be confirmed using standard
analytical techniques such as *H NMR, 3C NMR, Mass Spectrometry, and melting point
analysis.

Applications in Drug Development and Research

As a functionalized phenol, 2-Chloro-4-(hydroxymethyl)phenol serves as a valuable
intermediate in the synthesis of various target molecules. The presence of three reactive sites
—the phenolic hydroxyl, the benzylic hydroxyl, and the chlorinated aromatic ring—allows for
diverse chemical transformations. Its primary application lies in being a precursor for more
complex molecules with potential biological activity.

Safety and Handling

Hazard Statements:

e Causes skin irritation.
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o Causes serious eye irritation.

e May cause respiratory irritation.

Precautionary Statements:

Wear protective gloves, eye protection, and face protection.

Avoid breathing dust, fumes, or vapors.

Use only outdoors or in a well-ventilated area.

If on skin: Wash with plenty of soap and water.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
chemical. Proper personal protective equipment (PPE) and engineering controls are mandatory
to ensure laboratory safety.

 To cite this document: BenchChem. [2-Chloro-4-(hydroxymethyl)phenol IUPAC name and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008555#2-chloro-4-hydroxymethyl-phenol-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b008555#2-chloro-4-hydroxymethyl-phenol-iupac-name-and-structure
https://www.benchchem.com/product/b008555#2-chloro-4-hydroxymethyl-phenol-iupac-name-and-structure
https://www.benchchem.com/product/b008555#2-chloro-4-hydroxymethyl-phenol-iupac-name-and-structure
https://www.benchchem.com/product/b008555#2-chloro-4-hydroxymethyl-phenol-iupac-name-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008555?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

